5-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-fluoro-5-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16FNO4S/c18-15-9-13(8-14(10-15)17(20)21)12-4-3-5-16(11-12)24(22,23)19-6-1-2-7-19/h3-5,8-11H,1-2,6-7H2,(H,20,21)
• InChI Key: NIBLFLPRJXXTBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=CC(=CC(=C3)F)C(=O)O
• Molecular Formula: C17H16FNO4S
• DSSTOX Substance ID: DTXSID80692321
• Molecular Weight: 349.4 g/mol
• CAS RN: 1261916-07-7

Description

5-Fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, commonly known as FSBA, is a novel fluorinated benzoic acid derivative with a wide range of applications in scientific research. It is an important building block for the synthesis of various organic compounds and has been used as a substrate for the synthesis of a variety of organic molecules. FSBA is a valuable tool for organic chemists due to its unique properties such as high solubility in organic solvents and its ability to form stable complexes with other molecules.

Mechanism of Action

FSBA has been found to act as an inhibitor of various enzymes, such as protein kinases and proteases. It has been found to bind to the active site of these enzymes and prevent them from performing their normal functions. In addition, FSBA has been found to interact with other molecules, such as DNA and RNA, in order to regulate their functions.
Biochemical and Physiological Effects
FSBA has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, such as protein kinases and proteases, which are involved in the regulation of various cellular processes. In addition, FSBA has been found to interact with other molecules, such as DNA and RNA, in order to regulate their functions. Furthermore, FSBA has been found to have anti-inflammatory and anti-cancer properties, which have been studied in various animal models.

Advantages and Limitations for Lab Experiments

FSBA has several advantages and limitations when used in laboratory experiments. One of the main advantages of using FSBA is its high solubility in organic solvents, which makes it easy to use in various experiments. Additionally, FSBA has been found to form stable complexes with other molecules, which makes it useful for the synthesis of various organic compounds. However, FSBA has also been found to be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

FSBA has a wide range of potential applications in scientific research. Future research should focus on the development of new methods for the synthesis of FSBA and its derivatives, as well as the development of new applications for FSBA, such as its use in drug development and in the study of catalytic reactions. Additionally, further research should be conducted on the biochemical and physiological effects of FSBA, as well as its potential therapeutic applications. Finally, further research should be conducted on the toxicity of FSBA and its derivatives in order to ensure its safe use in laboratory experiments.

Synthesis Methods

FSBA can be synthesized through a two-step process. The first step involves the reaction of 4-fluorobenzoic acid with 3-pyrrolidinesulfonyl chloride in the presence of a base such as triethylamine. This reaction yields 5-fluoro-3-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid in a high yield. The second step involves the hydrolysis of the obtained product to yield FSBA.

Scientific Research Applications

FSBA has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of various organic molecules, such as peptides, nucleosides, and nucleotides. It has also been used in the synthesis of various pharmaceutical compounds, such as inhibitors of protein kinases and proteases. In addition, FSBA has been used as a ligand for the preparation of metal complexes, which have been used in the study of catalytic reactions.